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Compound of Interest

Compound Name: 2,6-Difluoro-3-methoxyaniline

Cat. No.: B138209

An In-Depth Technical Guide to the Solubility of 2,6-Difluoro-3-methoxyaniline in Organic
Solvents

This guide provides a comprehensive technical overview of the principles and methodologies
for determining the solubility of 2,6-Difluoro-3-methoxyaniline in various organic solvents. It is
intended for researchers, scientists, and professionals in drug development who require a
thorough understanding of this compound's solubility characteristics for applications in
synthesis, formulation, and quality control.

Introduction to 2,6-Difluoro-3-methoxyaniline

2,6-Difluoro-3-methoxyaniline is an aromatic organic compound with the molecular formula
C7H7F2NO.[1] It is a substituted aniline that is of growing interest in medicinal chemistry and
materials science due to its unique electronic and structural properties conferred by the fluorine
and methoxy substituents. Understanding its solubility is a critical first step in its practical
application. The structure of 2,6-Difluoro-3-methoxyaniline, with its polar amine and methoxy
groups and the electron-withdrawing fluorine atoms, suggests a nuanced solubility profile that
will be explored in this guide.

Physicochemical Properties:
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Property Value Source

Molecular Formula C7H7F2NO [1]

IUPAC Name 2,6-difluoro-3-methoxyaniline [1]

CAS Number 144851-62-7 [1]
Clear colorless to pale orange

Appearance . [1][2]
liquid

The Theoretical Framework of Solubility

The solubility of a solid in a liquid is governed by the principle of "like dissolves like," which
relates to the polarity of the solute and the solvent.[3] Polar solutes tend to dissolve in polar
solvents, while nonpolar solutes are more soluble in nonpolar solvents. The dissolution process
involves the breaking of intermolecular forces in the solute and solvent and the formation of
new solute-solvent interactions.

For 2,6-Difluoro-3-methoxyaniline, the key structural features influencing its solubility are:

e The Aniline Moiety (-NH2): The amino group is polar and capable of forming hydrogen
bonds. This suggests potential solubility in protic and polar aprotic solvents.

o The Methoxy Group (-OCH3): The methoxy group is also polar and can act as a hydrogen
bond acceptor.

e The Fluorine Atoms (-F): The two fluorine atoms are highly electronegative, increasing the
polarity of the C-F bonds. However, their symmetric placement can influence the overall
molecular dipole moment.

e The Benzene Ring: The aromatic ring is nonpolar and will contribute to solubility in solvents
with some nonpolar character.

Based on these features, it is anticipated that 2,6-Difluoro-3-methoxyaniline will exhibit good
solubility in polar aprotic solvents and moderate solubility in some polar protic and nonpolar
solvents.
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Experimental Determination of Solubility

The following section outlines a robust, step-by-step protocol for the experimental
determination of the solubility of 2,6-Difluoro-3-methoxyaniline.

Materials and Equipment

e 2,6-Difluoro-3-methoxyaniline (=97% purity)

e Arange of organic solvents (analytical grade or higher)
o Analytical balance (readable to +0.1 mg)

» Vials with screw caps

» Vortex mixer

o Constant temperature shaker or water bath

e Syringe filters (0.22 um)

e High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis
spectrophotometer

Volumetric flasks and pipettes

Experimental Workflow

The following diagram illustrates the experimental workflow for determining the solubility of 2,6-
Difluoro-3-methoxyaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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e 2. 2,6-Difluoro-3-methoxyaniline, 97% 5 g | Request for Quote | Thermo Scientific Chemicals
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 To cite this document: BenchChem. [Solubility of 2,6-Difluoro-3-methoxyaniline in organic
solvents]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b138209#solubility-of-2-6-difluoro-3-methoxyaniline-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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